Cas no 2171957-23-4 (2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171957-23-4
• MF: C₈H₁₂F₂N₄
• MW: 202.204487800598
• CID: 6149093
• PubChem ID: 165855956
• Update Time: 2025-05-20

2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• 2-[1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2171957-23-4
• EN300-1598091

• Inchi： 1S/C8H12F2N4/c9-8(10)7-6(3-4-11)12-13-14(7)5-1-2-5/h5,8H,1-4,11H2
• InChI Key： AVUTYYIXEKVUEU-UHFFFAOYSA-N
• SMILES： FC(C1=C(CCN)N=NN1C1CC1)F

Computed Properties

• Exact Mass: 202.10300272g/mol
• Monoisotopic Mass: 202.10300272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Overview of 2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171957-23-4)

The compound 2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171957-23-4) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This molecule combines a cyclopropyl ring, a difluoromethyl group, and a 1,2,3-triazole core, making it a versatile scaffold for drug discovery and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel compounds with enhanced bioactivity and selectivity.

One of the key reasons for the rising interest in 2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine is its potential role in addressing challenges related to drug resistance and sustainable agriculture. The incorporation of a difluoromethyl group is particularly noteworthy, as fluorinated compounds are known for their ability to improve metabolic stability and binding affinity in therapeutic agents. This aligns with current trends in medicinal chemistry, where fluorine-containing molecules are a hot topic due to their prevalence in FDA-approved drugs. Additionally, the 1,2,3-triazole moiety is a popular pharmacophore, often associated with antimicrobial and anti-inflammatory activities, further elevating the compound's relevance.

From a synthetic perspective, CAS No. 2171957-23-4 presents intriguing opportunities for chemists. The cyclopropyl ring, known for its strain and unique electronic properties, can influence the compound's conformational dynamics and interaction with biological targets. This has led to a surge in publications and patents exploring efficient synthetic routes to access this molecule, as well as its derivatives. The compound's structural complexity also makes it a valuable candidate for catalysis studies and molecular modeling, areas that are currently trending in academic and industrial research.

In the context of agrochemical innovation, 2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine has shown promise as a potential lead for developing next-generation crop protection agents. The difluoromethyl group, in particular, is known to enhance the bioavailability and environmental stability of agrochemicals, addressing the need for more sustainable and effective solutions. This resonates with the global push toward green chemistry and reduced environmental impact, making the compound a subject of interest for companies and researchers focused on precision agriculture.

The compound's physicochemical properties, such as its logP and solubility, are also critical factors driving its exploration. These parameters are frequently searched by professionals in the field, as they are essential for predicting a molecule's behavior in biological systems. The presence of the 1,2,3-triazole ring, which is polar and capable of hydrogen bonding, may contribute to favorable solubility profiles, while the cyclopropyl and difluoromethyl groups could modulate lipophilicity. Such insights are invaluable for drug formulation and delivery optimization, topics that dominate discussions in pharmaceutical forums.

Another area where CAS No. 2171957-23-4 is making waves is in the realm of chemical biology. The compound's ability to serve as a molecular probe or ligand for target identification is being actively investigated. This aligns with the broader trend of using small molecules to unravel complex biological pathways, a strategy that has gained traction in proteomics and genomics research. The triazole ring, in particular, is amenable to click chemistry, a technique widely employed for bioconjugation and labeling applications.

As the scientific community continues to explore the potential of 2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, questions about its safety profile and toxicology are also emerging. These are common queries in search engines, reflecting the need for comprehensive data to support its use in various applications. While preliminary studies suggest favorable characteristics, further research is essential to fully understand its pharmacokinetics and toxicological thresholds.

In summary, 2-1-cyclopropyl-5-(difluoromethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171957-23-4) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to agrochemical development, underscore its importance in addressing some of the most pressing challenges in science and industry. With ongoing advancements in synthetic methodologies and analytical techniques, this compound is poised to remain a focal point of innovation for years to come.